Cas no 2138368-95-1 (3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide)

• Product Name: 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide
• CAS No: 2138368-95-1
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5992143
• PubChem ID: 165846815
• Update Time: 2025-06-15

3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide
• 2138368-95-1
• EN300-1112174

• Inchi： 1S/C9H16N4O/c1-3-11-9(14)4-5-13-6-8(10)7(2)12-13/h6H,3-5,10H2,1-2H3,(H,11,14)
• InChI Key： SEYFGCXAKWLHMW-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=C(C(C)=N1)N)NCC

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide

Professional Introduction to Compound with CAS No. 2138368-95-1 and Product Name: 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide

The compound with the CAS number 2138368-95-1 and the product name 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to interact with various biological targets.

The pyrazole ring in 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide is substituted at the 4-position with an amino group and at the 3-position with a methyl group. This specific substitution pattern contributes to the compound's unique chemical properties and biological interactions. The presence of an amino group at the 4-position enhances the compound's solubility and reactivity, making it more suitable for further derivatization and functionalization. Additionally, the methyl group at the 3-position influences the electronic properties of the pyrazole ring, affecting its binding affinity to biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of small-molecule inhibitors for various diseases. The structural features of 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide make it a promising candidate for further investigation in this context. Researchers have been exploring its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. The compound's ability to modulate biological pathways suggests its utility in treating conditions such as inflammation, cancer, and neurological disorders.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving treatment efficacy. The pyrazole core has been extensively studied due to its versatility in drug design. The derivative 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide exemplifies how modifications at specific positions on the pyrazole ring can lead to compounds with tailored biological activities. This flexibility allows chemists to design molecules that interact selectively with target proteins, minimizing side effects and maximizing therapeutic benefits.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide and biological targets. Molecular docking studies have revealed that this compound can bind effectively to enzymes and receptors involved in disease pathways. These insights have guided experimental efforts toward optimizing its structure for improved pharmacokinetic profiles. The integration of computational methods with traditional wet chemistry has accelerated the discovery process, enabling researchers to identify promising candidates more efficiently.

The synthesis of 3-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-ethylpropanamide involves multi-step organic reactions that highlight the synthetic prowess of modern chemical biology. The process typically begins with the preparation of a substituted pyrazole precursor, followed by functionalization at the desired positions using established synthetic protocols. Advances in catalytic methods have allowed for more efficient and sustainable synthesis routes, reducing waste and improving yields. These developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

Preclinical studies have begun to explore the pharmacological properties of 3-(4-amino-3-methyl-1H-pyrazol-1-y)-N-butylpropanamide, providing valuable insights into its potential therapeutic applications. Initial results suggest that this compound exhibits inhibitory activity against key enzymes involved in disease pathways, making it a promising lead for further development. Additionally, its favorable pharmacokinetic profile indicates that it may be suitable for oral administration, enhancing patient compliance. These findings have generated excitement within the scientific community and may pave the way for clinical trials in near future.

The future direction of research on CAS No. 2138368 -95 - 1 and its derivatives will likely focus on optimizing their pharmacological properties through structure-based drug design approaches. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify analogs with improved potency, selectivity, and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.

In conclusion, 2138368 -95 - 1 represents a significant contribution to the field of chemical biology and pharmaceutical research due to its unique structural features and promising biological activities .The development of novel derivatives such as -(4-amino -3 -methyl - H -pyrazol - 1 - yl ) - N-butylpropanamide holds great promise for addressing unmet medical needs through innovative drug discovery approaches .As research continues ,this compound is expected to play an important role in advancing therapeutic strategies across multiple disease areas .